2-(3,3-Difluoropiperidin-4-YL)acetic acid hydrochloride
Overview
Description
2-(3,3-Difluoropiperidin-4-YL)acetic acid hydrochloride, also known as DFPAH, is a chemical compound with the CAS Number: 1373502-70-5 . It has a molecular weight of 215.63 .
Molecular Structure Analysis
The molecular formula of 2-(3,3-Difluoropiperidin-4-YL)acetic acid hydrochloride is C7H12ClF2NO2 . The average mass is 215.626 Da and the monoisotopic mass is 215.052460 Da .Physical And Chemical Properties Analysis
2-(3,3-Difluoropiperidin-4-YL)acetic acid hydrochloride is a powder that is stored at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
- New Synthetic Pathways for Difluoropiperidines : Difluoropiperidines, such as 2-(3,3-Difluoropiperidin-4-YL)acetic acid hydrochloride, attract significant interest in organic and medicinal chemistry. A study by Verniest et al. (2008) describes new synthetic pathways to these compounds, offering valuable insights into their production and chemical properties (Verniest et al., 2008).
Applications in Medicinal Chemistry
- Gamma-Secretase Modulators : A novel series of difluoropiperidine acetic acids, including compounds like 2-(3,3-Difluoropiperidin-4-YL)acetic acid hydrochloride, have been reported as modulators of gamma-secretase. This study by Stanton et al. (2010) highlights their potential use in medicinal applications, particularly in genetic models of APP processing (Stanton et al., 2010).
Environmental and Biological Studies
- Study on Herbicide Toxicity and Environmental Impact : Although not directly studying 2-(3,3-Difluoropiperidin-4-YL)acetic acid hydrochloride, research by Zuanazzi et al. (2020) provides insights into the broader context of herbicide toxicity and environmental impact, which can be relevant for understanding the implications of using such compounds (Zuanazzi, Ghisi, & Oliveira, 2020).
Safety And Hazards
properties
IUPAC Name |
2-(3,3-difluoropiperidin-4-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F2NO2.ClH/c8-7(9)4-10-2-1-5(7)3-6(11)12;/h5,10H,1-4H2,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBMQYIBXGLMKEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1CC(=O)O)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClF2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,3-Difluoropiperidin-4-YL)acetic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methyl]-N-phenylbenzamide hydrochloride](/img/no-structure.png)
![6-(2-Ethoxyphenyl)-4,7,8-trimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione](/img/structure/B2760125.png)
![Methyl 2-[[3-(2,2-difluoroethoxy)-1-methylpyrazol-4-yl]amino]acetate](/img/structure/B2760127.png)
![1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride](/img/structure/B2760130.png)
![N-[4-(4-ethylpiperazine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide](/img/structure/B2760132.png)
![N-(3-chloro-4-methylphenyl)-2-(4-ethyl-3,5-dioxo-3,4-dihydro-2H-pyridazino[4,5-b][1,4]thiazin-6(5H)-yl)acetamide](/img/structure/B2760134.png)
![Ethyl 4-((4-(2-(4,5-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate](/img/structure/B2760136.png)
![N6-butyl-N4-(3,4-dimethylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2760140.png)
![N-(4-(2-((4-(1H-tetrazol-1-yl)phenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2760141.png)
